Cas no 899214-49-4 (2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)-N-(2-phenylethyl)acetamide)

• Product Name: 2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)-N-(2-phenylethyl)acetamide
• CAS No: 899214-49-4
• MF: C₂₀H₁₉N₃O₃
• MW: 349.383164644241
• CID: 6039258
• PubChem ID: 6625595
• Update Time: 2025-06-11

2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)-N-(2-phenylethyl)acetamide
• 1(2H)-Pyrazineacetamide, 3,4-dihydro-2,3-dioxo-4-phenyl-N-(2-phenylethyl)-
• 2-(2,3-dioxo-4-phenylpyrazin-1-yl)-N-(2-phenylethyl)acetamide
• AKOS001912890
• F1603-0204
• 899214-49-4
• HMS1518F08
• ChemDiv3_015958
• 2-(2,3-dioxo-4-phenyl-3,4-dihydropyrazin-1(2H)-yl)-N-phenethylacetamide

• Inchi： 1S/C20H19N3O3/c24-18(21-12-11-16-7-3-1-4-8-16)15-22-13-14-23(20(26)19(22)25)17-9-5-2-6-10-17/h1-10,13-14H,11-12,15H2,(H,21,24)
• InChI Key： UCAURHBRKBZQOA-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(NCCC2=CC=CC=C2)=O)C=CN(C2=CC=CC=C2)C1=O

Computed Properties

• Exact Mass: 349.14264148g/mol
• Monoisotopic Mass: 349.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.264±0.06 g/cm3(Predicted)
• pka: 14.22±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)-N-(2-phenylethyl)acetamide

2-(2,3-Dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)-N-(2-phenylethyl)acetamide

The compound 2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)-N-(2-phenylethyl)acetamide (CAS No: 899214-49-4) is a highly specialized organic molecule with significant potential in the fields of pharmacology and medicinal chemistry. This compound belongs to the class of acetamides and features a complex structure that includes a tetrahydropyrazine ring system with phenyl substituents. The molecule's unique architecture makes it an intriguing subject for research into its biological activities and potential therapeutic applications.

Recent studies have highlighted the importance of tetrahydropyrazine derivatives in drug discovery, particularly in the development of enzyme inhibitors and modulators of cellular signaling pathways. The presence of the tetrahydropyrazine ring in this compound suggests that it may exhibit inhibitory effects on specific enzymes or receptors, making it a promising candidate for further investigation in disease models.

One of the key features of this compound is its phenyl group substitution, which contributes to its hydrophobicity and ability to interact with biological membranes. This property is often desirable in drug design as it can enhance the molecule's bioavailability and target specificity. Additionally, the acetamide functional group at the core of the molecule plays a critical role in stabilizing interactions with protein targets, potentially enhancing its pharmacodynamic properties.

Emerging research has also focused on the synthesis and characterization of this compound using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided detailed insights into its molecular structure and purity, ensuring that it meets the rigorous standards required for preclinical testing.

In terms of application, this compound has shown potential in anti-inflammatory and antioxidant assays, suggesting its utility in treating conditions associated with oxidative stress and chronic inflammation. Furthermore, its ability to modulate cellular pathways involved in neurodegenerative diseases has positioned it as a candidate for further exploration in neuroscience research.

The development of novel synthetic routes for this compound has been another area of active investigation. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize its production efficiency while maintaining high yields and purity levels.

From an environmental standpoint, studies have assessed the biodegradability and ecotoxicological profile of this compound to ensure its safe handling and disposal during industrial processes. These evaluations are crucial for aligning its production with global sustainability goals and regulatory requirements.

In conclusion, 2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)-N-(2-phenylethyl)acetamide represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its unique structural characteristics, coupled with advancements in synthetic methodologies and biological evaluations, underscore its significance as a valuable tool in contemporary chemical research.